Cas no 54555-78-1 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester)
54555-78-1 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
CAS No:54555-78-1
MF:C18H37NO5S
MW:379.555084943771
CID:1589887
Update Time:2024-09-11
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester
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- Inchi: 1S/C18H37NO5S/c1-4-5-8-12-17(20)13-11-16-19(25(3,22)23)15-10-7-6-9-14-18(21)24-2/h17,20H,4-16H2,1-3H3
- InChI Key: USRPHJBSMMPNLJ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCCCCCN(CCCC(O)CCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 379.23941
Experimental Properties
- Density: 1.068±0.06 g/cm3(Predicted)
- Boiling Point: 490.7±55.0 °C(Predicted)
- PSA: 83.91
- pka: 15.25±0.20(Predicted)
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-, methyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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